4-(Methylamino)tetrahydrothiophene-3-ol 1,1-dioxide
Overview
Description
4-(Methylamino)tetrahydrothiophene-3-ol 1,1-dioxide is a chemical compound with the CAS Number: 66419-61-2. It has a molecular weight of 165.21 and its IUPAC Name is 4-(methylamino)tetrahydro-3-thiophenol 1,1-dioxide .
Molecular Structure Analysis
The molecular structure of 4-(Methylamino)tetrahydrothiophene-3-ol 1,1-dioxide is represented by the linear formula: C5 H11 N O3 S . The InChI Code for this compound is 1S/C5H11NO3S/c1-6-4-2-10(8,9)3-5(4)7/h4-7H,2-3H2,1H3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
1. Organic Synthesis
- [4+2] Cycloaddition Reactions : The compound is used in [4+2] cycloaddition reactions, as demonstrated by Markoulides et al. (2012), who described its use with dienophiles like DMAD and C60, leading to efficient formation of Diels–Alder cycloadducts (Markoulides et al., 2012).
- Functionalization : Chen et al. (2016) explored functionalization using aminothiophenol and aminopropyltriethoxysilane for enhancing sorption efficiencies, suggesting potential applications in environmental remediation (Chen et al., 2016).
2. Material Science
- Electrochemical Studies : Research on conductive polymers, such as the study by Kim et al. (2002), reveals the importance of such compounds in enhancing electrical conductivity in materials like poly(3,4-ethylenedioxythiophene) (Kim et al., 2002).
- Fluorescent Sensors : Guo et al. (2015) developed a polythiophene derivative-based fluorescent sensor for heavy metal ions and amino acids, indicating the compound's applicability in sensing and detection technologies (Guo et al., 2015).
3. Environmental Applications
- Sorption and Remediation : As mentioned in the study by Chen et al. (2016), the modification of materials with aminothiophenol and related compounds can significantly enhance sorption capacities, useful in environmental cleanup and pollution control (Chen et al., 2016).
Safety and Hazards
properties
IUPAC Name |
4-(methylamino)-1,1-dioxothiolan-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3S/c1-6-4-2-10(8,9)3-5(4)7/h4-7H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZDGOTPNJUNJNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CS(=O)(=O)CC1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70378203 | |
Record name | 4-(methylamino)tetrahydrothiophene-3-ol 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70378203 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Methylamino)tetrahydrothiophene-3-ol 1,1-dioxide | |
CAS RN |
66419-61-2 | |
Record name | 4-(methylamino)tetrahydrothiophene-3-ol 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70378203 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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